2-(2,4-difluorophenyl)-4-methyl-6-(2-phenyl-1,3-thiazol-4-yl)-1,2,4-triazine-3,5(2H,4H)-dione

• IUPAC Name: 2-(2,4-difluorophenyl)-4-methyl-6-(2-phenyl-1,3-thiazol-4-yl)-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C19H12F2N4O2S/c1-24-18(26)16(14-10-28-17(22-14)11-5-3-2-4-6-11)23-25(19(24)27)15-8-7-12(20)9-13(15)21/h2-10H,1H3
• InChI Key: FQJDNRGMFNSZLD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=NN(C1=O)C2=C(C=C(C=C2)F)F)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C19H12F2N4O2S
• Molecular Weight: 398.4 g/mol

Description

2-(2,4-difluorophenyl)-4-methyl-6-(2-phenyl-1,3-thiazol-4-yl)-1,2,4-triazine-3,5(2H,4H)-dione is a useful research compound. Its molecular formula is C19H12F2N4O2S and its molecular weight is 398.39. The purity is usually 95%.
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Scientific Research Applications

Role in Tyrosine Pathway Disorders : Compounds with similar structural features have been explored for their potential in treating disorders related to tyrosine metabolism, such as hereditary tyrosinaemia type 1 (HT-1) and alkaptonuria (AKU). Nitisinone, for instance, is used to treat HT-1 by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), demonstrating the potential therapeutic applications of compounds affecting tyrosine metabolism (Lock et al., 2014).

Environmental Contaminants and Human Exposure : Research on persistent organic pollutants (POPs), including polychlorinated biphenyls (PCBs) and polybrominated diphenyl ethers (PBDEs), highlights the widespread exposure of the general population to these compounds. Studies suggest the need for monitoring such compounds due to their persistence in the environment and potential health impacts. This area of research might be relevant for investigating the environmental stability and human exposure risks associated with the given compound (Shaw et al., 2013).

Receptor Binding and Pharmacological Effects : Compounds acting on specific receptors, such as GABA(A) receptors, have been studied for their pharmacological effects, including anxiolytic-like activities. The study of receptor occupancy and the relationship between chemical structure and pharmacological action is crucial in drug development. This research avenue might offer insights into potential therapeutic applications or pharmacodynamic properties of the compound (Eng et al., 2010).

Metabolism and Biotransformation : Understanding the metabolism and biotransformation of compounds is essential for evaluating their pharmacokinetics, toxicity, and therapeutic potential. Research on the metabolism of various compounds can provide valuable information on how similar structures are processed in biological systems and their potential metabolic pathways (Renzulli et al., 2011).